Cas no 1806390-77-1 (4-Fluoro-2-iodo-5-nitropyridine)

• Product Name: 4-Fluoro-2-iodo-5-nitropyridine
• CAS No: 1806390-77-1
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 5253115
• Update Time: 2025-06-26

4-Fluoro-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodo-5-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-3-1-5(7)8-2-4(3)9(10)11/h1-2H
• InChI Key： HNZSOXSBQAXBHK-UHFFFAOYSA-N
• SMILES： C1(I)=NC=C([N+]([O-])=O)C(F)=C1

Additional information on 4-Fluoro-2-iodo-5-nitropyridine

4-Fluoro-2-iodo-5-nitropyridine (CAS No. 1806390-77-1): A Versatile Building Block in Modern Pharmaceutical Synthesis

4-Fluoro-2-iodo-5-nitropyridine, with the chemical identifier CAS No. 1806390-77-1, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule, featuring a pyridine core, has garnered considerable attention due to its unique structural properties and its utility as a key intermediate in the synthesis of various biologically active compounds.

The pyridine ring, a six-membered aromatic structure containing one nitrogen atom, is a cornerstone in medicinal chemistry. Its electronic properties, influenced by the presence of electronegative substituents such as fluorine and iodine, as well as the nitro group, make it an exceptionally versatile scaffold for drug discovery. The specific arrangement of these substituents on the pyridine ring imparts distinct reactivity patterns that are exploited in synthetic methodologies.

In recent years, 4-fluoro-2-iodo-5-nitropyridine has been extensively studied for its role in constructing complex molecular architectures. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, is particularly valuable in pharmaceutical design. Similarly, the iodine atom serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in forming carbon-carbon bonds, a fundamental requirement for creating intricate drug molecules.

The nitro group attached at the 5-position of the pyridine ring adds another layer of reactivity. Nitro groups can be reduced to amino groups, providing access to aminopyridines, which are prevalent in many pharmacophores. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic distribution across the ring, affecting nucleophilic substitution patterns and thereby directing subsequent chemical transformations.

One of the most compelling aspects of 4-fluoro-2-iodo-5-nitropyridine is its application in fragment-based drug design. By leveraging its modular structure, researchers can systematically explore different pharmacological profiles. For instance, recent studies have highlighted its utility in developing kinase inhibitors, where the combination of fluorine and iodine substituents enhances binding interactions with target proteins. These inhibitors are crucial in treating cancers and inflammatory diseases.

The compound's role extends beyond kinase inhibition. Emerging research indicates its potential in designing antiviral agents. The pyridine scaffold is frequently found in nucleoside analogs that mimic viral DNA or RNA precursors. The presence of fluorine and iodine substituents can fine-tune the interactions with viral enzymes, improving efficacy while minimizing side effects.

Synthetic methodologies involving 4-fluoro-2-iodo-5-nitropyridine have seen significant advancements. Modern techniques enable high-yield synthesis with minimal byproducts, aligning with green chemistry principles. For example, palladium-catalyzed cross-coupling reactions can be optimized to use water as a solvent or under mild conditions, reducing environmental impact.

The pharmaceutical industry's demand for novel heterocyclic compounds continues to drive research into derivatives of 4-fluoro-2-iodo-5-nitropyridine. Computational modeling and machine learning algorithms are increasingly employed to predict novel derivatives with enhanced biological activity. These computational tools can rapidly screen vast libraries of potential candidates, accelerating the drug discovery process.

In conclusion, 4-fluoro-2-iodo-5-nitropyridine (CAS No. 1806390-77-1) stands out as a pivotal intermediate in synthetic organic chemistry and pharmaceutical development. Its unique structural features and reactivity patterns make it indispensable for constructing biologically active molecules targeting various diseases. As research progresses, new applications and synthetic strategies will undoubtedly continue to emerge, further solidifying its importance in medicinal chemistry.